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Compound of Interest

Compound Name: Trialuminium pentanickel

Cat. No.: B15446520

Introduction

Trialuminium pentanickel (AlsNis) is an intermetallic alloy requiring stringent safety protocols
due to the inherent hazards of its constituent elements, aluminum and nickel. This guide
provides essential safety and logistical information for researchers, scientists, and drug
development professionals to ensure the safe handling and disposal of this material. The
following procedures are based on the known risks associated with aluminum and nickel
powders and general best practices for handling intermetallic compounds.

Hazard Identification and Personal Protective Equipment
(PPE)

The primary hazards associated with Trialuminium pentanickel are derived from its
components. Nickel is a known skin sensitizer, a suspected carcinogen, and can cause organ
damage through prolonged or repeated exposure.[1][2][3][4][5] Aluminum powder is a
flammable solid that can react with water to release flammable gases.[6][7][8] Therefore, a
comprehensive PPE strategy is crucial.

Recommended Personal Protective Equipment:

o Respiratory Protection: A NIOSH-approved respirator with a particulate filter (e.g., N95 or
P100) is mandatory to prevent inhalation of fine dust particles.[1]
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» Eye and Face Protection: Safety glasses with side shields are the minimum requirement. A
face shield should be worn in conjunction with safety glasses when there is a risk of
splashes or significant dust generation.[2]

e Skin Protection:

o Gloves: Chemical-resistant gloves (e.g., nitrile or neoprene) are required to prevent skin
contact. Given nickel's sensitizing properties, immediate glove removal and hand washing
are necessary after any potential exposure.[1][2]

o Lab Coat/Coveralls: A flame-resistant lab coat or coveralls should be worn to protect
clothing and skin from dust contamination.

» Foot Protection: Closed-toe shoes are required in any laboratory setting. Steel-toed shoes
are recommended if handling heavy containers of the material.

Engineering Controls

To minimize exposure, Trialuminium pentanickel should be handled within a well-ventilated

area.

o Fume Hood or Ventilated Enclosure: All weighing and transfer operations involving the
powder should be conducted in a certified chemical fume hood or a powder containment
enclosure to capture airborne particles at the source.

 Static Control: Aluminum powder can be easily ignited by static discharge. Grounding and
bonding of all equipment and containers are essential to prevent the buildup of static
electricity.[4]

Handling and Storage Procedures

e Avoid Dust Generation: Handle the material gently to minimize the creation of airborne dust.

 Inert Atmosphere: For processes involving heating, consider handling under an inert
atmosphere (e.g., argon or nitrogen) to prevent oxidation and potential exothermic reactions.
The reaction between molten aluminum and solid nickel can be highly exothermic.[9]
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o Storage: Store in a cool, dry, well-ventilated area away from water, acids, and strong
oxidizing agents. The container should be tightly sealed to prevent moisture ingress.[6]

« Ignition Sources: Prohibit all sources of ignition, including open flames, sparks, and smoking,
in areas where Trialuminium pentanickel is handled and stored.[4][6][8]

Spill and Emergency Procedures

o Spills: In the event of a spill, evacuate the area and prevent unnecessary personnel from
entering. Do not use water to clean up spills, as this can create flammable gas.[6] Use a
spark-proof scoop and a conductive container to collect the spilled material. An inert
absorbent material, such as sand, can be used to cover the spill.

o Fire: Use a Class D fire extinguisher (for combustible metals) or dry sand to extinguish fires.
DO NOT use water, carbon dioxide, or foam extinguishers.[2]

o First Aid:

o Inhalation: Move the affected person to fresh air. Seek medical attention if breathing
becomes difficult.

o Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with
soap and water. If irritation or a rash develops, seek medical attention.[1][2]

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15
minutes, lifting the upper and lower eyelids occasionally. Seek medical attention.

o Ingestion: Do not induce vomiting. Rinse mouth with water and seek immediate medical
attention.

Disposal Plan

o Waste Characterization: Trialuminium pentanickel waste should be treated as hazardous
waste due to its nickel content and the reactivity of aluminum.

o Containerization: Collect all waste material, including contaminated PPE, in clearly labeled,
sealed, and compatible containers.
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» Disposal Route: Dispose of the waste through a licensed hazardous waste disposal

company. Follow all local, state, and federal regulations for the disposal of heavy metal and

reactive waste. Do not dispose of this material down the drain or in regular trash.

Quantitative Data Summary

Parameter Aluminum Powder Nickel Powder Notes
N Flammable Solid[6][7] ) Risk of dust explosion
Flammability May be combustible
[8] for both.[1]
Reacts with water to Avoid contact with
Reactivity release flammable Generally stable acids and strong

gases.[6][7]

oxidizing agents.

Health Hazards

May cause respiratory
tract irritation.

May cause an allergic
skin reaction.
Suspected of causing
cancer. Causes
damage to organs
through prolonged or

repeated exposure.[1]

[21(3][41[5]

Chronic exposure to
nickel is a significant

health concern.

Operational Workflow Diagram
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Caption: Workflow for the safe handling of Trialuminium pentanickel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry.

Contact
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